2-(benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-ethyl-6-methylphenyl)propanamide
• InChI: InChI=1S/C19H23NOS/c1-4-17-12-8-9-14(2)18(17)20-19(21)15(3)22-13-16-10-6-5-7-11-16/h5-12,15H,4,13H2,1-3H3,(H,20,21)
• InChI Key: SYSITNYRODSOGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C(C)SCC2=CC=CC=C2)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

2-(Benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide, also known as BML-210, is a novel compound that has been developed for its potential therapeutic properties. It belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have a range of applications in the treatment of various diseases.

Mechanism of Action

2-(benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids. Endocannabinoids are signaling molecules that play a role in various physiological processes, including pain, inflammation, and mood. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which can have a range of effects depending on the specific endocannabinoid involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely mediated by its inhibition of FAAH and subsequent modulation of the endocannabinoid system. This can result in anti-inflammatory and analgesic effects, as well as potential effects on addiction and cancer. However, the specific effects of this compound can vary depending on the specific endocannabinoid involved and the context in which it is being studied.

Advantages and Limitations for Lab Experiments

One advantage of 2-(benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide for lab experiments is its specificity for FAAH, which allows for more targeted modulation of the endocannabinoid system compared to other compounds that may have broader effects. However, one limitation is that the effects of this compound can be context-dependent, and may vary depending on the specific experimental conditions. Additionally, the synthesis of this compound can be challenging and may require specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 2-(benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide. One area of interest is its potential use in the treatment of addiction, as FAAH inhibitors have been shown to modulate the endocannabinoid system, which plays a role in addiction. Additionally, further research is needed to better understand the specific effects of this compound on the endocannabinoid system and its potential therapeutic applications in various disease states. Finally, the development of more efficient synthesis methods for this compound could also be an area of future research.

Scientific Research Applications

2-(benzylthio)-N-(2-ethyl-6-methylphenyl)propanamide has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. It has also been investigated for its potential use in the treatment of addiction, as FAAH inhibitors have been shown to modulate the endocannabinoid system, which plays a role in addiction. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.